5alpha-Estr-1-en-3-one, 17beta-hydroxy-, acetate
5alpha-Estr-1-en-3-one, 17beta-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
15019-21-3
VCID:
VC20996166
InChI:
InChI=1S/C20H28O3/c1-12(21)23-19-8-7-18-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h4,6,13,15-19H,3,5,7-11H2,1-2H3/t13-,15-,16+,17+,18-,19-,20-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC4C3C=CC(=O)C4)C
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
5alpha-Estr-1-en-3-one, 17beta-hydroxy-, acetate
CAS No.: 15019-21-3
Cat. No.: VC20996166
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15019-21-3 |
|---|---|
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | [(5S,8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-5,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-4H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C20H28O3/c1-12(21)23-19-8-7-18-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h4,6,13,15-19H,3,5,7-11H2,1-2H3/t13-,15-,16+,17+,18-,19-,20-/m0/s1 |
| Standard InChI Key | YKUCUACTZARKBX-XDQPPUBWSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@H]3C=CC(=O)C4)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3C=CC(=O)C4)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3C=CC(=O)C4)C |
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